Cas no 906478-69-1 (1-(4-Iodophenyl)methyl-1H-imidazole)

• Product Name: 1-(4-Iodophenyl)methyl-1H-imidazole
• CAS No: 906478-69-1
• MF: C₁₀H₉IN₂
• MW: 284.096334218979
• MDL: MFCD21243650
• CID: 1958499
• PubChem ID: 15984072
• Update Time: 2025-06-13

1-(4-Iodophenyl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[(4-iodophenyl)methyl]-
• starbld0034787
• 4-Iodobenzyl Imidazole
• 1-(4-Iodo-benzyl)-1H-imidazole
• 1-[(4-IODOPHENYL)METHYL]IMIDAZOLE
• AKOS014827972
• PD178996
• SCHEMBL2393534
• WZKZRSOWLZKJCL-UHFFFAOYSA-N
• 1-[(4-iodophenyl)methyl]-1H-imidazole
• Z1263635248
• CHEMBL427399
• SS-5250
• 906478-69-1
• BDBM50188092
• 1-(4-iodobenzyl)-1H-imidazole
• EN300-8148078
• CS-0304926
• 1-(4-Iodophenyl)methyl-1H-imidazole

• MDL： MFCD21243650
• Inchi： 1S/C10H9IN2/c11-10-3-1-9(2-4-10)7-13-6-5-12-8-13/h1-6,8H,7H2
• InChI Key： WZKZRSOWLZKJCL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN1C=NC=C1

Computed Properties

• Exact Mass: 283.98105Da
• Monoisotopic Mass: 283.98105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 369.3±17.0 °C at 760 mmHg
• Flash Point: 177.1±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-Iodophenyl)methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Iodophenyl)methyl-1H-imidazole

Comprehensive Analysis of 1-(4-Iodophenyl)methyl-1H-imidazole (CAS No. 906478-69-1): Properties, Applications, and Innovations

1-(4-Iodophenyl)methyl-1H-imidazole (CAS No. 906478-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This imidazole derivative features a unique molecular structure combining an iodophenyl group with a methylimidazole core, making it a versatile intermediate for synthetic chemistry applications. Its iodine-substituted aromatic ring provides distinct reactivity patterns, enabling selective cross-coupling reactions popular in modern drug discovery pipelines.

Recent advancements in heterocyclic compound synthesis have highlighted the importance of 1-(4-Iodophenyl)methyl-1H-imidazole as a building block for biologically active molecules. Researchers particularly value its role in developing kinase inhibitors and antimicrobial agents, aligning with current global health priorities. The compound's electron-rich imidazole ring facilitates hydrogen bonding interactions critical for drug-target binding, while the iodine atom serves as an excellent handle for further functionalization via palladium-catalyzed reactions.

From a materials science perspective, 906478-69-1 demonstrates intriguing potential in organic electronic materials. Its conjugated system and halogen-substituted aromatic characteristics make it a candidate for OLED intermediates and photovoltaic materials. These applications respond to growing market demands for energy-efficient technologies and sustainable material development – topics consistently trending in scientific literature and patent filings.

Quality control parameters for CAS No. 906478-69-1 typically include HPLC purity >98%, with strict limits on heavy metal content and residual solvents. Analytical techniques like NMR spectroscopy and mass spectrometry confirm the compound's structural integrity, while X-ray crystallography studies have elucidated its precise molecular conformation. Such rigorous characterization meets the pharmaceutical industry's escalating standards for high-purity intermediates.

The synthesis of 1-(4-Iodophenyl)methyl-1H-imidazole typically involves N-alkylation of imidazole with 4-iodobenzyl halides, followed by sophisticated purification processes. Recent process optimization efforts have focused on green chemistry principles, reducing organic waste and improving atom economy – addressing environmental concerns that dominate contemporary chemical manufacturing discussions.

Storage and handling recommendations for this compound emphasize protection from light sensitivity and moisture absorption, with optimal preservation in amber glass containers under inert atmosphere. These precautions maintain the iodophenyl group's reactivity, ensuring consistent performance in downstream applications. Such stability considerations are crucial for researchers investigating long-term compound storage solutions.

Emerging research directions explore 1-(4-Iodophenyl)methyl-1H-imidazole's potential in catalytic systems and metal-organic frameworks (MOFs). These investigations align with the scientific community's intensified focus on smart materials and nanotechnology applications. The compound's structural features enable precise molecular recognition properties valuable for sensor development – a hot topic in diagnostic technology innovation.

Regulatory aspects of 906478-69-1 comply with major chemical inventories including TSCA and REACH, facilitating its global research utilization. Documentation packages typically include comprehensive safety data sheets and analytical certificates, meeting the increasing demand for transparent chemical information in academic and industrial settings. This compliance supports the compound's integration into international research collaborations.

Market analysis indicates growing demand for high-value chemical intermediates like 1-(4-Iodophenyl)methyl-1H-imidazole, particularly from contract research organizations and specialty chemical manufacturers. The compound's pricing reflects its multistep synthesis complexity and high purity requirements, positioning it as a premium product in the fine chemicals sector. This economic perspective completes the holistic understanding of this scientifically significant molecule.